1,1'-[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone

• IUPAC Name: 1-[4-acetyl-1-(3,4-dimethoxyphenyl)-2,5-dimethylpyrrol-3-yl]ethanone
• InChI: InChI=1S/C18H21NO4/c1-10-17(12(3)20)18(13(4)21)11(2)19(10)14-7-8-15(22-5)16(9-14)23-6/h7-9H,1-6H3
• InChI Key: SNIVTDKXHNRTHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N1C2=CC(=C(C=C2)OC)OC)C)C(=O)C)C(=O)C
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

1,1'-[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone, also known as DAP-kinase inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential in treating various diseases.

Mechanism of Action

The mechanism of action of 1,1'-[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone involves the inhibition of this compound, an enzyme that plays a crucial role in regulating apoptosis. By inhibiting this compound, this compound promotes apoptosis in cancer cells and reduces the accumulation of beta-amyloid plaques in Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound inhibitor are still being studied, but current research suggests that this compound has a range of effects on various biological processes. For example, it has been shown to induce apoptosis in cancer cells, reduce the accumulation of beta-amyloid plaques in Alzheimer's disease, and suppress the activity of immune cells in autoimmune disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1,1'-[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone in lab experiments is its potential to induce apoptosis in cancer cells, which could lead to the development of new cancer treatments. However, a limitation of this compound is its potential toxicity, which could limit its use in clinical settings.

Future Directions

There are several future directions for research on 1,1'-[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone inhibitor. One direction is to further study its potential in treating cancer, Alzheimer's disease, and autoimmune disorders. Another direction is to explore its potential in combination with other drugs to enhance its therapeutic effects. Additionally, research could focus on developing new compounds that are more effective and less toxic than this compound.

Synthesis Methods

The synthesis of 1,1'-[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone involves the reaction of 3,4-dimethoxybenzaldehyde with 2,5-dimethyl-1H-pyrrole-3,4-dicarboxylic acid anhydride in the presence of a suitable catalyst. The resulting intermediate is then reacted with ethyl acetoacetate to yield the final product.

Scientific Research Applications

1,1'-[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone inhibitor has been extensively studied for its potential in treating various diseases, including cancer, Alzheimer's disease, and autoimmune disorders. In cancer research, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. In Alzheimer's disease research, this compound inhibitor has been found to reduce the accumulation of beta-amyloid plaques, which are a hallmark of the disease. In autoimmune disorder research, this compound has been shown to suppress the activity of immune cells that attack healthy tissues.